Cas no 2253632-15-2 (4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
• CAS No: 2253632-15-2
• MF: C₁₃H₂₃NO₆S
• MW: 321.389823198318
• CID: 5922508
• PubChem ID: 137935864
• Update Time: 2025-05-20

4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
• 5,5-Dimethyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,1-dioxothiolane-2-carboxylic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
• EN300-1721303
• 2253632-15-2

• Inchi： 1S/C13H23NO6S/c1-12(2,3)20-11(17)14-7-8-6-9(10(15)16)21(18,19)13(8,4)5/h8-9H,6-7H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： PBYPUANFXIIPMB-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)O)CC(CNC(=O)OC(C)(C)C)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.12460863g/mol
• Monoisotopic Mass: 321.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid

Recent Advances in the Study of 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid (CAS: 2253632-15-2)

The compound 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid (CAS: 2253632-15-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonamide and carboxylic acid functionalities, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its structural properties, synthetic pathways, and biological activities, providing valuable insights for future drug development.

One of the key findings from recent research is the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its tert-butoxycarbonyl (Boc) protected amino group and sulfone moiety make it an attractive building block for the construction of complex pharmacophores. Researchers have successfully employed this compound in the development of novel protease inhibitors, leveraging its ability to interact with active sites of target enzymes. The structural flexibility of 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid allows for modifications that can enhance binding affinity and selectivity.

In addition to its synthetic utility, recent studies have explored the compound's potential as a therapeutic agent. Preliminary in vitro assays have demonstrated its efficacy in modulating specific biological pathways, particularly those involved in inflammatory responses and oxidative stress. The sulfone group within the molecule has been identified as a critical pharmacophore, contributing to its bioactivity. Furthermore, the compound's stability under physiological conditions makes it a viable candidate for further preclinical evaluation.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have investigated its incorporation into prodrug formulations, where the Boc-protected amino group can be selectively cleaved under specific conditions to release active drug molecules. This approach has shown promise in improving the pharmacokinetic profiles of therapeutic agents, reducing off-target effects, and enhancing overall efficacy. The ability to fine-tune the release kinetics of the active moiety underscores the compound's versatility in drug design.

Despite these advancements, challenges remain in optimizing the compound's properties for clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid in drug development.

In conclusion, recent research on 4-({(tert-butoxy)carbonylamino}methyl)-5,5-dimethyl-1,1-dioxo-1lambda6-thiolane-2-carboxylic acid (CAS: 2253632-15-2) highlights its multifaceted role in chemical biology and medicinal chemistry. Its structural features, synthetic utility, and biological activities position it as a valuable tool for the discovery and development of new therapeutic agents. Continued exploration of its properties and applications will undoubtedly contribute to advancements in the field, paving the way for innovative treatments and improved patient outcomes.